3,6-Octadienal, 3,7-dimethyl-
3,6-Octadienal, 3,7-dimethyl-
Isocitral, also known as B-isogeranial, belongs to the class of organic compounds known as acyclic monoterpenoids. These are monoterpenes that do not contain a cycle. Isocitral is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, isocitral is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, isocitral can be found in herbs and spices and tea. This makes isocitral a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
1754-00-3
VCID:
VC0156591
InChI:
InChI=1S/C10H16O/c1-9(2)5-4-6-10(3)7-8-11/h5-6,8H,4,7H2,1-3H3/b10-6+
SMILES:
CC(=CCC=C(C)CC=O)C
Molecular Formula:
C10H16O
Molecular Weight:
152.23 g/mol
3,6-Octadienal, 3,7-dimethyl-
CAS No.: 1754-00-3
Main Products
VCID: VC0156591
Molecular Formula: C10H16O
Molecular Weight: 152.23 g/mol
| CAS No. | 1754-00-3 |
|---|---|
| Product Name | 3,6-Octadienal, 3,7-dimethyl- |
| Molecular Formula | C10H16O |
| Molecular Weight | 152.23 g/mol |
| IUPAC Name | (3E)-3,7-dimethylocta-3,6-dienal |
| Standard InChI | InChI=1S/C10H16O/c1-9(2)5-4-6-10(3)7-8-11/h5-6,8H,4,7H2,1-3H3/b10-6+ |
| Standard InChIKey | OJLMARCQPSGYNE-UXBLZVDNSA-N |
| Isomeric SMILES | CC(=CC/C=C(\C)/CC=O)C |
| SMILES | CC(=CCC=C(C)CC=O)C |
| Canonical SMILES | CC(=CCC=C(C)CC=O)C |
| Description | Isocitral, also known as B-isogeranial, belongs to the class of organic compounds known as acyclic monoterpenoids. These are monoterpenes that do not contain a cycle. Isocitral is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, isocitral is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, isocitral can be found in herbs and spices and tea. This makes isocitral a potential biomarker for the consumption of these food products. |
| PubChem Compound | 6428928 |
| Last Modified | Nov 11 2021 |
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